Cas no 533872-28-5 (N-[5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazol-2-yl]-4-(piperidine-1-sulfonyl)benzamide)
N-[5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazol-2-yl]-4-(piperidine-1-sulfonyl)benzamide Chemical and Physical Properties
Names and Identifiers
-
- 533872-28-5
- N-[5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazol-2-yl]-4-piperidin-1-ylsulfonylbenzamide
- F0559-0372
- TCMDC-142873
- N-(5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazol-2-yl)-4-(piperidin-1-ylsulfonyl)benzamide
- GSK735506A
- Oprea1_522876
- AKOS024583762
- N-[5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazol-2-yl]-4-(piperidine-1-sulfonyl)benzamide
- CHEMBL2098251
- Benzamide, N-[5-(5-chloro-2-thienyl)-1,3,4-oxadiazol-2-yl]-4-(1-piperidinylsulfonyl)-
-
- Inchi: 1S/C18H17ClN4O4S2/c19-15-9-8-14(28-15)17-21-22-18(27-17)20-16(24)12-4-6-13(7-5-12)29(25,26)23-10-2-1-3-11-23/h4-9H,1-3,10-11H2,(H,20,22,24)
- InChI Key: SSUMSAYZXLZZLU-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(C2=NN=C(NC(C3C=CC(=CC=3)S(N3CCCCC3)(=O)=O)=O)O2)S1
Computed Properties
- Exact Mass: 452.0379751g/mol
- Monoisotopic Mass: 452.0379751g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 29
- Rotatable Bond Count: 5
- Complexity: 678
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 142Ų
N-[5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazol-2-yl]-4-(piperidine-1-sulfonyl)benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0559-0372-2μmol |
N-[5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazol-2-yl]-4-(piperidine-1-sulfonyl)benzamide |
533872-28-5 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0559-0372-5μmol |
N-[5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazol-2-yl]-4-(piperidine-1-sulfonyl)benzamide |
533872-28-5 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0559-0372-10μmol |
N-[5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazol-2-yl]-4-(piperidine-1-sulfonyl)benzamide |
533872-28-5 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0559-0372-20μmol |
N-[5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazol-2-yl]-4-(piperidine-1-sulfonyl)benzamide |
533872-28-5 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0559-0372-1mg |
N-[5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazol-2-yl]-4-(piperidine-1-sulfonyl)benzamide |
533872-28-5 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0559-0372-2mg |
N-[5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazol-2-yl]-4-(piperidine-1-sulfonyl)benzamide |
533872-28-5 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0559-0372-3mg |
N-[5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazol-2-yl]-4-(piperidine-1-sulfonyl)benzamide |
533872-28-5 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0559-0372-4mg |
N-[5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazol-2-yl]-4-(piperidine-1-sulfonyl)benzamide |
533872-28-5 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0559-0372-5mg |
N-[5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazol-2-yl]-4-(piperidine-1-sulfonyl)benzamide |
533872-28-5 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0559-0372-10mg |
N-[5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazol-2-yl]-4-(piperidine-1-sulfonyl)benzamide |
533872-28-5 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-[5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazol-2-yl]-4-(piperidine-1-sulfonyl)benzamide Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
Additional information on N-[5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazol-2-yl]-4-(piperidine-1-sulfonyl)benzamide
Exploring the Potential of N-[5-(5-Chlorothiophen-2-Yl)-1,3,4-Oxadiazol-2-Yl]-4-(Piperidine-1-Sulfonyl)Benzamide in Modern Research
The compound with CAS No 533872-28-5, known as N-[5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazol-2-yl]-4-(piperidine-1-sulfonyl)benzamide, has recently garnered significant attention in the field of organic chemistry and materials science. This molecule is a complex structure that combines several key functional groups, including a benzamide moiety, a thiophene ring, and a piperidine sulfonyl group, all integrated into a single framework. The presence of these groups imparts unique physical and chemical properties to the compound, making it a promising candidate for various applications.
Recent studies have highlighted the importance of oxadiazole derivatives in drug discovery and materials science. The 1,3,4-oxadiazole ring in this compound is particularly interesting due to its ability to act as a heterocyclic platform for further functionalization. Researchers have found that such rings can enhance the stability and bioavailability of molecules when incorporated into drug candidates. Moreover, the thiophene ring introduces electronic versatility, allowing for fine-tuning of the molecule's reactivity and selectivity in different chemical environments.
The piperidine sulfonyl group is another critical component of this compound. Piperidine derivatives are widely used in pharmaceuticals due to their ability to form hydrogen bonds and their compatibility with biological systems. The sulfonyl group adds an additional layer of functionality by introducing electron-withdrawing effects, which can modulate the electronic properties of the entire molecule. This makes the compound suitable for applications ranging from catalysis to polymer synthesis.
Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound using a combination of coupling reactions and cyclization techniques. For instance, researchers have employed Suzuki-Miyaura coupling to introduce the thiophene moiety and subsequent oxidation steps to form the sulfonyl group. These methods not only enhance the yield but also ensure high purity, which is essential for downstream applications.
In terms of applications, this compound has shown potential in the field of drug delivery systems. Its unique structure allows for controlled release mechanisms when incorporated into polymeric matrices. Additionally, preliminary studies suggest that it may serve as a precursor for more complex molecules with tailored functionalities. For example, its ability to form stable amide bonds makes it an ideal candidate for peptide synthesis.
The integration of multiple functional groups also positions this compound as a valuable tool in materials science. Its electronic properties make it suitable for use in organic electronics, particularly in applications requiring semiconducting materials. Researchers are currently exploring its potential as an active layer material in organic photovoltaic devices.
In conclusion, N-[5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazol-2-yl]-4-(piperidine-1-sulfonyl)benzamide represents a versatile platform for further exploration across multiple disciplines. Its unique combination of functional groups and tunable properties make it an exciting candidate for future research and development efforts.
533872-28-5 (N-[5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazol-2-yl]-4-(piperidine-1-sulfonyl)benzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)